Cas no 1261949-03-4 (2-Hydroxy-5-(thiophen-2-yl)benzonitrile)

2-Hydroxy-5-(thiophen-2-yl)benzonitrile is a versatile heterocyclic compound featuring a benzonitrile core substituted with a hydroxyl group and a thiophene moiety. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The presence of both electron-donating (hydroxyl) and electron-withdrawing (nitrile) groups enhances its reactivity in cross-coupling reactions and metal-catalyzed transformations. The thiophene ring further contributes to its utility in materials science, particularly in conductive polymers and optoelectronic applications. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel intermediates for agrochemicals, dyes, and bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage.

2-Hydroxy-5-(thiophen-2-yl)benzonitrile structure

1261949-03-4 structure

Product Name:2-Hydroxy-5-(thiophen-2-yl)benzonitrile

CAS No:1261949-03-4

MF:C₁₁H₇NOS

MW:201.244381189346

MDL:MFCD18314133

CID:2765424

PubChem ID:53219810

Update Time:2025-06-06

2-Hydroxy-5-(thiophen-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- MFCD18314133
- DTXSID00684602
- 2-Cyano-4-(thiophen-2-yl)phenol, 95%
- 1261949-03-4
- AKOS017556910
- 2-Hydroxy-5-(thiophen-2-yl)benzonitrile
- 2-CYANO-4-(THIOPHEN-2-YL)PHENOL
- MDL： MFCD18314133
- Inchi： 1S/C11H7NOS/c12-7-9-6-8(3-4-10(9)13)11-2-1-5-14-11/h1-6,13H
- InChI Key： DHAHLHIZAYSGKC-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=CC(=C(C#N)C=1)O

Computed Properties

Exact Mass: 201.02483502Da
Monoisotopic Mass: 201.02483502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 72.3Å²

2-Hydroxy-5-(thiophen-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320172-5 g	2-Cyano-4-(thiophen-2-yl)phenol, 95%; .	1261949-03-4	95%	5 g	€1,159.00	2023-07-19
abcr	AB320172-5g	2-Cyano-4-(thiophen-2-yl)phenol, 95%; .	1261949-03-4	95%	5g	€1159.00	2025-02-20